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Compound of Interest

2-Chloro-4-(methoxymethoxy)-
Compound Name:

benzoic acid
CAS No.: 1700623-85-3
Cat. No.: B6301539

Get Quote

\ J

Technical Safety & Handling Guide: 2-Chloro-4-
(methoxymethoxy)benzoic Acid
Executive Summary & Compound Identity

Scope: This guide addresses the safety, handling, and synthetic utility of 2-Chloro-4-

(methoxymethoxy)benzoic acid, a specialized intermediate used in medicinal chemistry. Unlike
commodity chemicals, this compound possesses a Methoxymethyl (MOM) ether protecting
group, which introduces specific toxicological risks—specifically the potential release of
formaldehyde upon hydrolysis—that are not present in standard benzoic acid derivatives.

Chemical Identification
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Parameter Detail

Chemical Name 2-Chloro-4-(methoxymethoxy)benzoic acid
Common Abbreviation 2-Cl-4-MOM-BA

CAS Number Not Assigned (Novel Research Intermediate)
Molecular Formula CoHoClO4

Molecular Weight 216.62 g/mol

Predicted SMILES COCOC1=CC(Cl)=C(C(=0)0)C=C1
Structural Class Halogenated Benzoic Acid / Acetal Ether

Structural Context (MOM vs. Methoxy)

Critical Distinction: Researchers often confuse this compound with 2-Chloro-4-methoxybenzoic
acid (CAS 21971-21-1).

o Methoxy (-OCHs): Stable ether, metabolically robust.

e MOM (-OCH20CHS3): Acetal ether, acid-labile. Safety Implication: The MOM group is a
"masked" source of formaldehyde.

Hazard Identification (GHS Derived)

Based on Structure-Activity Relationships (SAR) and functional group analysis.

Core Hazards
Signal Word:DANGER
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Mechanism of
Hazard Class Category Hazard Statement .
Action

) Acidic carboxyl group
) ] H315: Causes skin
Skin Corr./Irrit. Cat2 S (pKa ~3-4) acts as a
irritation.[1][2] o
contact irritant.

Combination of acidity
) H318: Causes serious  and potential
Eye Dam./Irrit. Catl ) )
eye damage.[3] hydrolysis on moist

mucosal surfaces.

Specific to MOM:
Acidic hydrolysis
) o H350: May cause (stomach acid or
Carcinogenicity Cat 1B ]
cancer. metabolic) releases
Formaldehyde, a

known carcinogen.

) Release of methanol
H302: Harmful if
Acute Tox. Cat4 and formaldehyde
swallowed. _ _
upon ingestion.

The "MOM" Risk Factor

The Methoxymethyl (MOM) group is an acetal.[4][5] Upon contact with strong acids (or
metabolic hydrolysis), it decomposes:

Protocol: All deprotection reactions involving this compound must be treated as formaldehyde-
generating processes.

Handling & Storage Protocols
Storage Conditions

o Temperature: 2—-8°C (Refrigerate).
o Atmosphere: Inert gas (Argon/Nitrogen).[6] Moisture sensitive.

 Stability: Stable to base; unstable to acid.
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o Container: Tightly sealed glass vial with Teflon-lined cap. Avoid metal containers that may
corrode due to residual acidity.

Personal Protective Equipment (PPE)

o Respiratory: NIOSH-approved respirator with organic vapor/formaldehyde cartridges if
handling >500mg or during deprotection steps.

o Gloves: Double-gloving recommended. Nitrile (0.11 mm) is sufficient for solid handling; Silver
Shield/4H laminate gloves required for solution-phase handling involving MOM-CI reagents.

o Eyes: Chemical splash goggles. Face shield recommended during acid hydrolysis steps.

Experimental Protocols: Synthesis & Deprotection

The following workflows are designed to maximize containment of hazardous byproducts.

Workflow Visualization

The following diagram illustrates the lifecycle of the MOM group, highlighting the critical safety
control points (CP).
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Figure 1: Lifecycle of the MOM protecting group. Note the red "Safety Critical Zone" where
formaldehyde is generated.

Synthesis Protocol (Protection)

Objective: Install MOM group on 2-chloro-4-hydroxybenzoic acid methyl ester (followed by
saponification). Direct protection of the acid is difficult; ester protection is preferred.

e Setup: Flame-dried round-bottom flask, Argon atmosphere.

e Reagents:
o Substrate: Methyl 2-chloro-4-hydroxybenzoate (1.0 equiv).
o Base:

-Diisopropylethylamine (DIPEA) (1.5 equiv).[6]

o Reagent: Chloromethyl methyl ether (MOM-CI) (1.2 equiv). Warning: MOM-ClI is a potent
carcinogen.

e Procedure:

o Dissolve substrate in anhydrous DCM at 0°C.

o

Add DIPEA.[6]

[¢]

Add MOM-CI dropwise. FUME HOOD MANDATORY.

Stir at 0°C

[¢]

RT for 4 hours.

[e]

Quench with saturated NaHCOs (destroys unreacted MOM-CI).

» Saponification (to obtain title acid):

o Treat ester with LiOH (3 equiv) in THF/H20 (3:1).
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o Acidify carefully with 1M HCI to pH 4 (avoid pH <2 to prevent MOM cleavage).

o Extract with EtOAC.

Deprotection Protocol (MOM Removal)

Objective: Remove MOM group to restore phenol, managing formaldehyde release.
o Reagents: Trifluoroacetic acid (TFA) in DCM (1:1 ratio) OR 4M HCI in Dioxane.
» Procedure:
o Dissolve 2-Chloro-4-(methoxymethoxy)benzoic acid derivative in DCM.
o Add TFA slowly at 0°C.
o Stir for 30—60 mins.
e Quench & Neutralization (Critical Safety Step):
o Do not rotovap the acidic mixture immediately (releases volatile formaldehyde/TFA).

o Scavenging: Add a reactive amine (e.g., aqueous ammonia or Tris-buffer) to the waste
stream to convert formaldehyde to hexamethylenetetramine (safer).

o Wash organic layer with water/brine.

Emergency Response
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Scenario Immediate Action

Move to fresh air immediately. If breathing is

difficult, give oxygen. Medical attention required

Inhalation .
(delayed pulmonary edema risk from MOM-CI or
HCHO).
Wash with soap and water for 15 minutes. If
Skin Contact gel/solid MOM-CI reagent was involved, use a
polyethylene glycol (PEG) wash if available.
Rinse cautiously with water for 15 minutes.[2][3]
Eye Contact Remove contact lenses.[3] Urgent medical
attention.
) ) Dampen with water to prevent dust. Scoop into
Spill (Solid) .
a sealed container.
Absorb with vermiculite. Neutralize spill area
Spill (Solution) with dilute ammonia to quench potential
formaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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